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Cat. No.: B1682234

Audience: Researchers, scientists, and drug development professionals.
Introduction:

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for the analysis of pesticide residues in food matrices.
[1] This document provides a detailed protocol for the extraction of tetraconazole, a broad-
spectrum systemic triazole fungicide, from various produce samples. The methodology is
based on the principles of the original QUEChERS method and subsequent modifications,
ensuring high recovery rates and low limits of detection suitable for regulatory compliance and
food safety assessment.

Quantitative Data Summary

The following table summarizes the performance of the QUEChERS method for tetraconazole
and other pesticides in various produce, providing an overview of expected recovery rates,
limits of detection (LOD), and limits of quantification (LOQ).
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Fortificati
. Recovery LOD LOQ Referenc
Analyte Matrix on Level
(%) (mglkg) (mglkg) e
(mglkg)
Tetraconaz
| Tomato 0.1 89.4-956 0.01 0.02 [2][3]
ole
Tetraconaz
| Tomato 0.5 89.4-956 0.01 0.02 [2][3]
ole
Tetraconaz
| Tomato 1.0 89.4 -95.6 0.01 0.02 [2][3]
ole
Various Strawberrie 0.0001 - 0.0003 -
o 0.05-0.10 70 - 125 [4]
Pesticides S 0.0059 0.0197
_ LOQ,
Various ] 0.005 - 0.005 -
o Soil 10xLOQ, 65-116 [5]
Pesticides 0.01 0.05
100xLOQ
) 0.01,
Various .
o Milk 0.025, 0.1, 70 -120 - [6]
Pesticides 0.2

Experimental Protocols

This section details the step-by-step methodology for the extraction and cleanup of

tetraconazole residues from produce samples.

1. Materials and Reagents:

o Acetonitrile (ACN), HPLC grade

¢ Anhydrous Magnesium Sulfate (MgSOa)

e Sodium Chloride (NaCl)

e Trisodium Citrate Dihydrate

» Disodium Hydrogen Citrate Sesquihydrate
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Primary Secondary Amine (PSA) sorbent

C18 (octadecyl) sorbent

Graphitized Carbon Black (GCB) - for pigmented samples

50 mL and 15 mL polypropylene centrifuge tubes with screw caps

High-speed centrifuge

Vortex mixer

Analytical balance

. Sample Preparation:

Homogenize a representative portion of the produce sample (e.g., tomatoes, grapes,
spinach) using a high-speed blender or food processor.[2]

For dry commodities like raisins or nuts, a wetting step is required prior to extraction. For
example, for raisins, combine 5 grams of the homogenized sample with 8.5 mL of deionized
water. For hazelnuts, add 10 mL of water to 5 grams of the homogenized sample.[7]

Store the homogenized sample in a sealed container at -20°C if not used immediately.[2]

. Extraction Procedure (based on EN 15662):

Weigh 10 g (or the water-adjusted equivalent for dry samples) of the homogenized sample
into a 50 mL centrifuge tube.[7]

Add 10 mL of acetonitrile to the tube.

Add an appropriate internal standard if necessary.

Cap the tube and shake vigorously by hand for 1 minute to ensure thorough mixing.[7]

Add the QUEChERS extraction salt packet containing 4 g MgSOa, 1 g NaCl, 1 g trisodium
citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate.[7]
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» Immediately cap the tube and shake vigorously for 1 minute.
o Centrifuge the tube at > 3,000 g for 5 minutes.[7]
4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL d-SPE
microcentrifuge tube.

e The d-SPE tube should contain a mixture of sorbents for cleanup. A common composition for
general produce is 150 mg MgSOa, 25 mg PSA, and 25 mg C18.[7] For samples with
significant pigment content (e.g., spinach, red bell peppers), the addition of GCB may be
necessary, but it should be used with caution as it can retain planar pesticides.

o Cap the d-SPE tube and vortex for 30 seconds.

o Centrifuge the tube at high speed (e.g., >4000 rpm) for 5 minutes.[8]
5. Final Extract Preparation and Analysis:

o Carefully transfer the cleaned supernatant into an autosampler vial.

e The extract is now ready for analysis by Gas Chromatography-Mass Spectrometry (GC-MS)
or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). For LC-MS/MS
analysis, a 10x dilution with deionized water may be performed.[7]

e For GC analysis, matrix-matched standards should be prepared using blank produce extract
to compensate for matrix effects.[7]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the QUEChERS method for tetraconazole
residue analysis.
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Caption: QUEChERS workflow for tetraconazole analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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